Cas no 506-52-5 (1-Hexacosanol)

• Product Name: 1-Hexacosanol
• CAS No: 506-52-5
• MF: C₂₆H₅₄O
• MW: 382.706368923187
• MDL: MFCD00002940
• CID: 82397
• PubChem ID: 87570758
• Update Time: 2025-11-02

1-Hexacosanol Chemical and Physical Properties

Names and Identifiers

• 1-Hexacosanol
• Ceryl alcohol
• Hexacosanol
• HEXACOSANOL, 1-(P) PrintBack
• HEXACOSANOL, 1-(RG)
• 1-Hexacosanol1000µg
• Hexacosyl alcohol
• Cerotyl alcohol
• Cerylic alcohol

• MDL： MFCD00002940
• Inchi： 1S/C26H54O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27/h27H,2-26H2,1H3
• InChI Key： IRHTZOCLLONTOC-UHFFFAOYSA-N
• SMILES： OCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 382.41700
• Monoisotopic Mass: 382.417466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 24
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White flake rhombic crystals
• Density: 0.840
• Melting Point: 78.0 to 81.0 deg-C
• Boiling Point: 412 ºC
• Flash Point: 139 ºC
• Refractive Index: 1.4515 (estimate)
• PSA: 20.23000
• LogP: 9.36100
• Solubility: Insoluble in water, miscible with ethanol, ether and chloroform.

1-Hexacosanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：-
• Safety Instruction： S22-S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Natural Products and Extracts Plant Extracts Plant based Helinus integrifolius
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on 1-Hexacosanol

Recent Advances in the Study of 1-Hexacosanol (506-52-5): Implications for Biomedical Applications

1-Hexacosanol (CAS: 506-52-5), a long-chain fatty alcohol, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on 1-Hexacosanol, focusing on its biochemical properties, mechanisms of action, and emerging roles in drug development and disease treatment. The compound's unique structural characteristics and bioactive potential make it a promising candidate for further investigation.

Recent studies have highlighted the role of 1-Hexacosanol in modulating lipid metabolism and cellular signaling pathways. For instance, a 2023 study published in the *Journal of Lipid Research* demonstrated that 1-Hexacosanol exhibits potent anti-inflammatory effects by inhibiting the NF-κB pathway in macrophages. This finding suggests its potential utility in treating inflammatory diseases such as atherosclerosis and rheumatoid arthritis. Additionally, its ability to enhance mitochondrial function has been explored in neurodegenerative disease models, offering new avenues for Alzheimer's and Parkinson's disease research.

In the realm of oncology, 1-Hexacosanol has shown promise as an adjuvant therapy. A preclinical study conducted by researchers at the National Cancer Institute revealed that the compound synergizes with conventional chemotherapeutic agents to induce apoptosis in breast cancer cells. The study, published in *Cancer Letters*, identified 1-Hexacosanol's role in upregulating pro-apoptotic proteins while downregulating anti-apoptotic factors, thereby enhancing the efficacy of chemotherapy. These findings underscore the compound's potential as a multi-targeted therapeutic agent.

From a pharmacological perspective, advancements in the formulation and delivery of 1-Hexacosanol have been critical. Nanotechnology-based delivery systems, such as liposomal encapsulation, have been employed to improve the compound's bioavailability and tissue specificity. A 2024 study in *Advanced Drug Delivery Reviews* highlighted the success of these systems in preclinical trials, particularly in targeting brain tissues for neurodegenerative applications. Such innovations address previous challenges related to the compound's poor solubility and rapid metabolism.

Despite these promising developments, challenges remain in translating 1-Hexacosanol research into clinical applications. Regulatory hurdles, scalability of synthesis, and long-term safety profiles are areas requiring further investigation. Collaborative efforts between academia and industry will be essential to overcome these barriers. Future research directions may include large-scale clinical trials and the exploration of 1-Hexacosanol's interactions with other bioactive molecules to unlock its full therapeutic potential.

In conclusion, 1-Hexacosanol (506-52-5) represents a versatile and bioactive compound with wide-ranging implications for biomedical research. Its anti-inflammatory, neuroprotective, and anti-cancer properties, coupled with advancements in drug delivery technologies, position it as a compelling subject for future studies. Continued investment in this area may yield novel therapeutic strategies for some of the most challenging diseases today.